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Compound of Interest

Compound Name: UM-164

Cat. No.: B1682698 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the use of UM-164, a potent

dual c-Src and p38 kinase inhibitor, for studying cell proliferation in the SUM-149 inflammatory

breast cancer cell line. The provided protocols and data are intended to guide researchers in

designing and executing experiments to evaluate the efficacy of UM-164 and similar

compounds.

Introduction
UM-164 is a novel small molecule inhibitor that targets both c-Src and p38 kinases, key players

in cancer cell proliferation, motility, and survival.[1][2][3] The SUM-149 cell line, derived from a

patient with inflammatory breast cancer, is a widely used model for triple-negative breast

cancer (TNBC) research.[4][5][6] This document outlines the materials, methods, and expected

outcomes for assessing the anti-proliferative effects of UM-164 on SUM-149 cells.

Data Presentation
The anti-proliferative activity of UM-164 has been quantified in various TNBC cell lines. The

following table summarizes the reported 50% growth inhibition (GI50) values for UM-164,

providing a benchmark for experimental outcomes.
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Cell Line Average GI50 (nmol/L) Reference

SUM-149

Not explicitly stated, but potent

anti-proliferative activity is

noted.

[1]

TNBC Cell Line Panel

(average)
160 [1][2]

MDA-MB-231

GI50 is not explicitly stated, but

potent anti-proliferative activity

is noted.

[1]

Hs578t

GI50 is not explicitly stated, but

potent anti-proliferative activity

is noted.

[1]

MDA-MB-468

GI50 is not explicitly stated, but

potent anti-proliferative activity

is noted.

[1]

HCC1937

GI50 is not explicitly stated, but

potent anti-proliferative activity

is noted.

[1]

Signaling Pathways Affected by UM-164
UM-164 exerts its anti-proliferative effects by modulating key signaling pathways involved in

cell growth and survival. The diagram below illustrates the primary signaling cascade inhibited

by UM-164 in cancer cells.
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Start

Seed SUM-149 cells
in 96-well plate

Incubate for 24h

Treat with UM-164
(various concentrations)

Incubate for 72h

Add MTS/WST-1 reagent

Incubate for 1-4h

Measure absorbance

Analyze data (calculate GI50)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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